3-Amino-3-(3-bromo-2-methylphenyl)propanenitrile

• Molecular Formula: C10H11BrN2
• Molecular Weight: 239.11 g/mol
• IUPAC Name: 3-amino-3-(3-bromo-2-methylphenyl)propanenitrile
• InChI: InChI=1S/C10H11BrN2/c1-7-8(10(13)5-6-12)3-2-4-9(7)11/h2-4,10H,5,13H2,1H3
• InChI Key: ZEZDEJOAPSZJFG-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC=C1Br)C(CC#N)N

Description

3-Amino-3-(3-bromo-2-methylphenyl)propanenitrile is an organic compound with the molecular formula C10H11BrN2 It is a derivative of propanenitrile, featuring an amino group, a bromine atom, and a methyl group attached to a phenyl ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-Amino-3-(3-bromo-2-methylphenyl)propanenitrile typically involves the reaction of 3-bromo-2-methylbenzaldehyde with an appropriate amine and a nitrile source. One common method includes the use of a reductive amination process, where the aldehyde is first converted to an imine intermediate, followed by reduction to form the desired product. The reaction conditions often involve the use of reducing agents such as sodium borohydride or lithium aluminum hydride, and solvents like ethanol or tetrahydrofuran.

Industrial Production Methods

In an industrial setting, the production of 3-Amino-3-(3-bromo-2-methylphenyl)propanenitrile may involve large-scale batch or continuous flow processes. The choice of method depends on factors such as yield, purity, and cost-effectiveness. Catalysts and optimized reaction conditions are employed to enhance the efficiency and selectivity of the synthesis.

Chemical Reactions Analysis

Types of Reactions

3-Amino-3-(3-bromo-2-methylphenyl)propanenitrile can undergo various chemical reactions, including:

Oxidation: The amino group can be oxidized to form nitro or nitroso derivatives.

Reduction: The nitrile group can be reduced to form primary amines.

Substitution: The bromine atom can be substituted with other nucleophiles, such as hydroxyl or alkyl groups.

Common Reagents and Conditions

Oxidation: Reagents like potassium permanganate or hydrogen peroxide are commonly used.

Reduction: Reducing agents such as lithium aluminum hydride or catalytic hydrogenation are employed.

Substitution: Nucleophilic substitution reactions often use reagents like sodium hydroxide or alkyl halides.

Major Products Formed

Oxidation: Formation of nitro or nitroso derivatives.

Reduction: Formation of primary amines.

Substitution: Formation of hydroxyl or alkyl-substituted derivatives.

Scientific Research Applications

Medicinal Chemistry

3-Amino-3-(3-bromo-2-methylphenyl)propanenitrile serves as a precursor for developing new pharmaceuticals. Its structural characteristics allow it to interact with biological macromolecules, potentially modulating their activity. The compound has been investigated for its role as a biochemical probe or inhibitor in enzymatic studies, suggesting applications in drug discovery and development.

Biological Activity:

• The amino and nitrile groups can form significant interactions with proteins and enzymes through hydrogen bonding and electrostatic interactions. This characteristic is crucial for understanding the compound's mechanism of action and its potential therapeutic effects.

Organic Synthesis

This compound is utilized as a building block for synthesizing more complex organic molecules. Its unique structural properties enable chemists to create derivatives with varied functionalities, which can be applied in various chemical reactions.

Synthesis Methods:

• Several synthetic routes have been explored to produce 3-Amino-3-(3-bromo-2-methylphenyl)propanenitrile, including multi-step processes involving bromination and nitrile formation.

Inhibition Studies

Research has demonstrated that 3-Amino-3-(3-bromo-2-methylphenyl)propanenitrile can act as an inhibitor in various enzymatic pathways. For instance, studies have shown its potential to inhibit specific enzymes involved in metabolic pathways, which could lead to therapeutic applications in treating diseases such as cancer or metabolic disorders.

Anticancer Activity

A study focusing on structurally related compounds indicated promising anticancer results when tested against various cancer cell lines. The unique structural features of 3-Amino-3-(3-bromo-2-methylphenyl)propanenitrile may enhance its efficacy against tumor cells by interacting with specific biological targets .

Mechanism of Action

The mechanism of action of 3-Amino-3-(3-bromo-2-methylphenyl)propanenitrile involves its interaction with specific molecular targets and pathways. The amino and nitrile groups can form hydrogen bonds and electrostatic interactions with biological macromolecules, influencing their activity. The bromine atom may also participate in halogen bonding, further modulating the compound’s effects.

Comparison with Similar Compounds

Similar Compounds

• 3-Amino-3-(2-bromo-3-methylphenyl)propanenitrile
• 3-Amino-3-(4-bromo-2-methylphenyl)propanenitrile
• 3-Amino-3-(3-chloro-2-methylphenyl)propanenitrile

Uniqueness

3-Amino-3-(3-bromo-2-methylphenyl)propanenitrile is unique due to the specific positioning of the bromine and methyl groups on the phenyl ring, which can significantly influence its chemical reactivity and biological activity compared to its analogs.

Biological Activity

Chemical Structure and Properties
3-Amino-3-(3-bromo-2-methylphenyl)propanenitrile is an organic compound characterized by the presence of an amino group, a brominated aromatic ring, and a propanenitrile moiety. Its molecular formula is C11H12BrN2, with a molar mass of approximately 239.11 g/mol. The structural uniqueness of this compound, particularly the dual halogen substitution (bromine and methyl), enhances its chemical reactivity and potential biological interactions.

The biological activity of 3-Amino-3-(3-bromo-2-methylphenyl)propanenitrile is primarily attributed to its ability to interact with various biological targets through hydrogen bonding and electrostatic interactions. These interactions can modulate the activity of enzymes or receptors, leading to potential pharmacological effects. However, specific studies detailing its mechanism of action remain limited, necessitating further investigation into its therapeutic potential.

Pharmacological Studies

Recent research has indicated that compounds similar to 3-Amino-3-(3-bromo-2-methylphenyl)propanenitrile exhibit significant biological activities, including anti-cancer and anti-inflammatory effects. For instance, β-aminonitriles have been shown to undergo biocatalytic hydrolysis yielding amides with notable enantioselectivity, which suggests that structural derivatives could have therapeutic applications in treating various diseases .

Comparative Analysis with Analog Compounds

A comparative analysis reveals that the structural features of 3-Amino-3-(3-bromo-2-methylphenyl)propanenitrile influence its biological activity. Below is a table summarizing some analogs and their unique aspects:

Compound Name	Structural Features	Unique Aspects
3-Amino-3-(3-bromophenyl)propanenitrile	Lacks methyl substitution	More straightforward reactivity due to fewer steric hindrances
3-Amino-3-(4-bromophenyl)propanenitrile	Bromine at para position	Different electronic properties affecting reactivity
3-Amino-3-(2-chlorophenyl)propanenitrile	Chlorine substitution	Different substitution pattern leading to varied biological activity

The unique dual halogen substitution in 3-Amino-3-(3-bromo-2-methylphenyl)propanenitrile may enhance its interaction with biological targets compared to its analogs.

Anticancer Activity

In studies involving similar compounds, significant anticancer properties were observed. For example, certain derivatives exhibited IC50 values in the nanomolar range against various cancer cell lines, indicating potent inhibitory effects on cell proliferation. This suggests that 3-Amino-3-(3-bromo-2-methylphenyl)propanenitrile could potentially share similar anticancer properties .

Enzymatic Interactions

Research has demonstrated that β-aminonitriles can be hydrolyzed by nitrile hydratase enzymes, leading to the formation of corresponding amides with high enantioselectivity. This enzymatic process highlights the potential for biotransformation applications in drug development . The ability of such compounds to undergo specific enzymatic reactions may also be relevant for understanding the biological activity of 3-Amino-3-(3-bromo-2-methylphenyl)propanenitrile.